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Compound of Interest

Compound Name: Butylphosphonic dichloride

CAS No.: 2302-80-9

Cat. No.: B1332062 Get Quote

Executive Summary
Butylphosphonic dichloride (BPDC) is a highly reactive organophosphorus intermediate

used primarily in the synthesis of phosphonates, surface modifiers, and bioactive compounds.

Unlike stable solids where "solubility" is a static gravimetric limit, the behavior of BPDC in

organic solvents is defined by miscibility and chemical stability.

This guide addresses a critical operational reality: BPDC is physically miscible with almost all

organic solvents, but chemically incompatible with protic ones. Successful application requires

distinguishing between solvation (inert mixing) and solvolysis (decomposition).

Physicochemical Profile
Understanding the physical state of BPDC is the first step in designing a solubility protocol. It is

a liquid at room temperature, meaning it does not have a "saturation point" in compatible

solvents in the traditional sense; it forms homogenous mixtures.
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Property Value Relevance to Solubility

CAS Number 2302-80-9 Unique Identifier

Molecular Weight 174.99 g/mol Calculation of molarity

Physical State
Liquid (Colorless to pale

yellow)
Miscibility vs. Solubility

Density 1.241 g/mL (25 °C)
Solvent layering

considerations

Boiling Point 96–97 °C @ 15 mmHg Vacuum distillation purification

Polarity Moderate (Polar P=O bond)
Compatible with DCM, THF,

Ethyl Acetate

Hydrolytic Stability Extremely Low Reacts violently with moisture

The Solubility Landscape
The following matrix categorizes solvents based on their interaction with the P(O)Cl₂ moiety.

Inert Solvents (Recommended)
These solvents dissolve BPDC without altering its chemical structure. They are suitable for

storage (short-term), transfer, and reaction media.

Chlorinated Solvents (Dichloromethane, Chloroform):

Verdict:Excellent. High solubility due to similar polarity. The high density of DCM helps

solvate the dense BPDC.

Use Case: Standard reaction solvents for esterification or amidation.

Aromatic Hydrocarbons (Toluene, Benzene, Xylene):

Verdict:Good. BPDC is fully miscible. Toluene is preferred for reactions requiring reflux

temperatures >40°C.

Use Case: Azeotropic removal of impurities or higher-temperature functionalization.
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Ethers (THF, Diethyl Ether, Dioxane):

Verdict:Good (with caution). Fully miscible.

Caveat: Ethers must be anhydrous. THF is hygroscopic; "wet" THF will destroy the

reagent immediately.

Reactive Solvents (Incompatible)
These solvents act as nucleophiles, attacking the electrophilic phosphorus center. They should

only be used if they are the intended reactant.

Alcohols (Methanol, Ethanol, Isopropanol):

Reaction: Solvolysis. Converts BPDC to butylphosphonate esters and HCl gas.

Danger:[1] Exothermic reaction with gas evolution.

Water:

Reaction: Hydrolysis. Converts BPDC to butylphosphonic acid and HCl.

Danger:[1] Violent reaction.

Conditional Solvents (Use with Extreme Caution)
Polar Aprotic (DMF, DMSO, Acetonitrile):

Verdict:Risky. While chemically inert in theory, these solvents are highly hygroscopic. Even

trace water (ppm levels) will degrade BPDC. Furthermore, DMSO can occasionally act as

an oxidant or oxygen donor with certain phosphorous chlorides at high temperatures.

Protocol: Must be distilled over drying agents (e.g., CaH₂) before use.

Visualization: Solvent Selection Logic
The following diagram illustrates the decision process for selecting a solvent for BPDC

manipulation.
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Select Solvent for BPDC Is the solvent Protic?
(Contains -OH, -NH?)

Is it a Reactant?
Yes

Is it Anhydrous?

No (Aprotic)

STOP: Decomposition
(Solvolysis)

No

Proceed with Caution
(Exothermic)

Yes

Dry Solvent
(Mol. Sieves / Distillation)

No

Chlorinated
(DCM, CHCl3)

Yes

Aromatic
(Toluene)

Yes

Ethers
(THF, Et2O)

Yes

Polar Aprotic
(DMF, DMSO)

Yes (Risk of moisture)

Click to download full resolution via product page

Caption: Decision matrix for solvent compatibility with Butylphosphonic dichloride.

Experimental Protocols
Protocol A: Solvent Suitability Screening (Visual Test)
Use this protocol to verify the quality of a solvent batch before committing valuable reagent.

Objective: Confirm solvent is sufficiently dry and inert.

Setup: In a fume hood, place 2 mL of the solvent in a dry 10 mL glass vial.

Addition: Under a stream of Nitrogen or Argon, add 1 drop (~20 µL) of BPDC.

Observation:
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Pass: The drop dissolves clearly with no heat generation, bubbling, or precipitate.

Fail (Wet Solvent): Haze forms (HCl mist), slight warming, or bubbles.

Fail (Reactive Solvent): Vigorous bubbling (HCl gas), significant heat.

Protocol B: Quantitative Dilution for Synthesis
Standard operating procedure for preparing a stock solution.

Preparation: Flame-dry a volumetric flask and purge with Argon.

Solvent Choice: Select Anhydrous Dichloromethane (DCM) or Toluene.

Transfer:

Weigh the BPDC liquid in a syringe (Density 1.241 g/mL).

Inject directly into the solvent to minimize atmospheric exposure.

Mixing: Swirl gently. BPDC is miscible; no sonication is required.

Storage: Seal with a septum and Parafilm. Store at 4°C. Shelf life is limited due to slow

moisture ingress.

Mechanistic Insight: Solvolysis vs. Solvation
It is vital to understand why protic solvents fail. The phosphorus atom in BPDC is highly

electrophilic.
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Caption: Nucleophilic attack mechanism leading to decomposition of BPDC in protic media.

Safety & Handling
Corrosivity: BPDC hydrolyzes on contact with skin moisture/mucous membranes to form

HCl. Full PPE (Gloves, Goggles, Lab Coat) is mandatory.

Inhalation: Open containers only in a fume hood. The "smoke" seen when opening a bottle is

HCl gas forming from atmospheric moisture.

Neutralization: Spills should be treated with solid sodium bicarbonate or lime before wiping.

Do not add water directly to a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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